Cas no 114838-47-0 (3-(1-Phenylethyl)benzo[b]thiophene)

• Product name: 3-(1-Phenylethyl)benzo[b]thiophene
• CAS No: 114838-47-0
• MF: C₁₆H₁₄S
• MW: 238.34736
• CID: 1093734
• PubChem ID: 15645536

3-(1-Phenylethyl)benzo[b]thiophene Chemical and Physical Properties

Names and Identifiers

• 3-(1-Phenylethyl)benzo[b]thiophene
• 3-(1-phenylethyl)-1-benzothiophene
• 114838-47-0

• Inchi： InChI=1S/C16H14S/c1-12(13-7-3-2-4-8-13)15-11-17-16-10-6-5-9-14(15)16/h2-12H,1H3
• InChI Key： JASZWJZMLKUIQF-UHFFFAOYSA-N
• SMILES： CC(C1=CC=CC=C1)C2=CSC3=CC=CC=C23

Computed Properties

• Exact Mass: 238.08162162g/mol
• Monoisotopic Mass: 238.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 28.2Ų